molecular formula C13H15NO2S B8567406 4-(2-Methyl-benzothiazol-6-yl)-butyric acid methyl ester

4-(2-Methyl-benzothiazol-6-yl)-butyric acid methyl ester

Cat. No.: B8567406
M. Wt: 249.33 g/mol
InChI Key: CGWUWMJMCRDKCS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-Methyl-benzothiazol-6-yl)-butyric acid methyl ester is a useful research compound. Its molecular formula is C13H15NO2S and its molecular weight is 249.33 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H15NO2S

Molecular Weight

249.33 g/mol

IUPAC Name

methyl 4-(2-methyl-1,3-benzothiazol-6-yl)butanoate

InChI

InChI=1S/C13H15NO2S/c1-9-14-11-7-6-10(8-12(11)17-9)4-3-5-13(15)16-2/h6-8H,3-5H2,1-2H3

InChI Key

CGWUWMJMCRDKCS-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=C(S1)C=C(C=C2)CCCC(=O)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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COC(=O)CC=Cc1ccc2nc(C)sc2c1
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Synthesis routes and methods II

Procedure details

Next, a solution of (E)-4-(2-methyl-benzothiazol-6-yl)-but-3-enoic acid methyl ester in THF (10 mL) is hydrogenated over 10% Pd/C (22 mg, 10% wet) at 1 atm for 48 hours. The catalyst is filtered through Celite and the solvent is removed under reduced pressure. The residue is purified by flash chromatography (heptane:EtOAc, 2:1) to give 4-(2-methyl-benzothiazol-6-yl)-butyric acid methyl ester. MS 250.4 (M+1).
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10 mL
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22 mg
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